Cas no 2309465-63-0 (8-Thia-2-azaspiro[4.5]decan-3-ylmethanol;hydrochloride)

• Product Name: 8-Thia-2-azaspiro[4.5]decan-3-ylmethanol;hydrochloride
• CAS No: 2309465-63-0
• MF: C₉H₁₈ClNOS
• MW: 223.763320446014
• CID: 5846931
• PubChem ID: 138991112
• Update Time: 2025-06-10

8-Thia-2-azaspiro[4.5]decan-3-ylmethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2309465-63-0
• {8-thia-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride
• Z3674914390
• 8-Thia-2-azaspiro[4.5]decan-3-ylmethanol;hydrochloride
• EN300-7354142

• Inchi： 1S/C9H17NOS.ClH/c11-6-8-5-9(7-10-8)1-3-12-4-2-9;/h8,10-11H,1-7H2;1H
• InChI Key： NCSYCGHAWYGODI-UHFFFAOYSA-N
• SMILES： Cl.S1CCC2(CC1)CNC(CO)C2

Computed Properties

• Exact Mass: 223.0797631g/mol
• Monoisotopic Mass: 223.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Additional information on 8-Thia-2-azaspiro[4.5]decan-3-ylmethanol;hydrochloride

Research Briefing on 8-Thia-2-azaspiro[4.5]decan-3-ylmethanol;hydrochloride (CAS: 2309465-63-0)

In recent years, the compound 8-Thia-2-azaspiro[4.5]decan-3-ylmethanol;hydrochloride (CAS: 2309465-63-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural framework, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. The following briefing synthesizes the latest research findings and highlights the compound's pharmacological properties, synthesis methodologies, and potential clinical applications.

The structural complexity of 8-Thia-2-azaspiro[4.5]decan-3-ylmethanol;hydrochloride, featuring a spirocyclic core with a thia-aza heterocycle, contributes to its diverse biological activities. Recent studies have focused on its role as a key intermediate in the synthesis of neuroactive compounds. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of sigma-1 receptor ligands, which are being investigated for their neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate receptor activity underscores its importance in CNS drug discovery.

From a synthetic chemistry perspective, advancements in the efficient production of 8-Thia-2-azaspiro[4.5]decan-3-ylmethanol;hydrochloride have been reported. A study in Organic Letters (2022) detailed a novel catalytic asymmetric synthesis route, which significantly improves yield and enantiomeric purity compared to traditional methods. This breakthrough is critical for scaling up production and ensuring consistent quality in preclinical and clinical studies. Additionally, the hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for formulation development.

Beyond its applications in CNS therapeutics, recent investigations have explored the antimicrobial potential of 8-Thia-2-azaspiro[4.5]decan-3-ylmethanol;hydrochloride. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell membrane integrity, offering a new avenue for addressing antibiotic resistance. These findings position it as a candidate for further development in infectious disease therapeutics.

In conclusion, 8-Thia-2-azaspiro[4.5]decan-3-ylmethanol;hydrochloride (CAS: 2309465-63-0) represents a versatile and pharmacologically significant compound with broad applications in drug discovery. Its dual potential in CNS and antimicrobial research, coupled with advancements in synthetic methodologies, underscores its value in the pharmaceutical pipeline. Future research should focus on optimizing its pharmacokinetic properties and evaluating its safety profile in vivo to facilitate translational progress.